5-Bromo-2-(tert-butylthio)benzaldehyde

• Molecular Formula: C11H13BrOS
• Molecular Weight: 273.19 g/mol
• IUPAC Name: 5-bromo-2-tert-butylsulfanylbenzaldehyde
• InChI: InChI=1S/C11H13BrOS/c1-11(2,3)14-10-5-4-9(12)6-8(10)7-13/h4-7H,1-3H3
• InChI Key: ZCGCSEJVIFLEJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SC1=C(C=C(C=C1)Br)C=O

Description

5-Bromo-2-(tert-butylthio)benzaldehyde is a useful research compound. Its molecular formula is C11H13BrOS and its molecular weight is 273.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-fluorobenzaldehyde (4.06 g) in 2-propanol (20.0 mL) was added 2-methyl-2-propanethiol (2.26 mL) and K2CO3 (3.04 g) and heated overnight. The reaction mixture was cooled to room temperature, poured into 50.0 mL water and extracted with dichloromethane. The organic phase was washed with brine, dried over magnesium sulfate, filtered and concentrated. The residue was flash chromatographed (3% EtOAc/Haptanes) to obtain 1.97 g (36%) of 5-bromo-2-(tert-butylthio)benzaldehyde as a clear oil. 1H NMR (500 MHz, CDCl3) 8 ppm 1.30 (s, 9 H) 7.51 (d, J=8.05 Hz, 1 H) 7.70 (dd, J=8.29, 2.20 Hz, 1 H) 8.12 (d, J=2.20 Hz, 1 H) 10.70 (s, 1 H).